N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine

• Molecular Formula: C21H22N6O2
• Molecular Weight: 390.4 g/mol
• IUPAC Name: N-[3-(1,3-benzodioxol-5-ylmethyl)-2,4-dihydro-1H-1,3,5-triazin-6-yl]-4,8-dimethylquinazolin-2-amine
• InChI: InChI=1S/C21H22N6O2/c1-13-4-3-5-16-14(2)24-21(25-19(13)16)26-20-22-10-27(11-23-20)9-15-6-7-17-18(8-15)29-12-28-17/h3-8H,9-12H2,1-2H3,(H2,22,23,24,25,26)
• InChI Key: CWENFEAUWZIHPN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC2=C1N=C(N=C2C)NC3=NCN(CN3)CC4=CC5=C(C=C4)OCO5
• Canonical SMILES: CC1=C2C(=CC=C1)C(=NC(=N2)NC3=NCN(CN3)CC4=CC5=C(C=C4)OCO5)C

Description

N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine, also known as BDBMT, is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. BDBMT belongs to the class of quinazoline compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine involves the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is involved in the regulation of cell growth, proliferation, and survival. By inhibiting this pathway, N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine can induce apoptosis in cancer cells and inhibit their growth.
Biochemical and Physiological Effects:
N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine has been found to exhibit various biochemical and physiological effects. Scientific research has shown that N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine can inhibit the growth of cancer cells, induce apoptosis in cancer cells, and exhibit anti-inflammatory properties. In addition, N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine has been found to regulate the expression of various genes involved in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine in lab experiments is its ability to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This makes it a potential candidate for the development of anticancer drugs. However, one of the limitations of using N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine. One potential direction is the development of N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine derivatives with improved solubility and bioavailability. Another potential direction is the study of the mechanism of action of N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine in more detail to identify potential targets for the development of anticancer drugs. Finally, the study of the pharmacokinetics and toxicity of N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine in vivo could provide valuable information for its potential use in the treatment of cancer.

Synthesis Methods

The synthesis of N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine involves the reaction of 4,8-dimethyl-2-(trifluoromethyl)quinazoline with 5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-amine in the presence of a base. The reaction results in the formation of N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine as a white solid.

Scientific Research Applications

N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine has been studied for its potential applications in the field of medicine. Scientific research has shown that N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine exhibits antitumor and anti-inflammatory properties. In addition, N-[5-(1,3-benzodioxol-5-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-4,8-dimethylquinazolin-2-amine has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.